Cas no 926208-72-2 (2-5-(2-Methylpropyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-ylacetonitrile)

• Product Name: 2-5-(2-Methylpropyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-ylacetonitrile
• CAS No: 926208-72-2
• MF: C₁₂H₁₃N₃OS
• MW: 247.316120862961
• MDL: MFCD09041076
• CID: 5049876
• Update Time: 2023-11-22

2-5-(2-Methylpropyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-(2-methylpropyl)-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile
• Z425484836
• 2-[5-(2-methylpropyl)-4-oxo-1H,4H-thieno[2,3-d]pyrimidin-2-yl]acetonitrile
• 2-5-(2-Methylpropyl)-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-ylacetonitrile

• MDL： MFCD09041076
• Inchi： 1S/C12H13N3OS/c1-7(2)5-8-6-17-12-10(8)11(16)14-9(15-12)3-4-13/h6-7H,3,5H2,1-2H3,(H,14,15,16)
• InChI Key： JWRGGLYECYGFOS-UHFFFAOYSA-N
• SMILES： S1C=C(C2C(NC(CC#N)=NC1=2)=O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 396
• XLogP3: 2.2
• Topological Polar Surface Area: 93.5